Cas no 1058447-24-7 (2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• CAS No: 1058447-24-7
• MF: C₂₄H₂₂N₆O₃
• MW: 442.469884395599
• CID: 6348930
• PubChem ID: 45501922
• Update Time: 2025-10-31

2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one
• F5123-0044
• 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-2-(4-benzoylphenoxy)ethanone
• 1058447-24-7
• VU0636514-1
• AKOS024499135
• 2-(4-benzoylphenoxy)-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]ethanone
• 2-(4-benzoylphenoxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one

• Inchi： 1S/C24H22N6O3/c31-23(16-33-20-8-6-19(7-9-20)24(32)18-4-2-1-3-5-18)29-14-12-28(13-15-29)22-11-10-21-26-25-17-30(21)27-22/h1-11,17H,12-16H2
• InChI Key： UJFGRNDOFMMJSS-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)N1CCN(C2C=CC3=NN=CN3N=2)CC1

Computed Properties

• Exact Mass: 442.17533859g/mol
• Monoisotopic Mass: 442.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1058447-24-7 and Product Name: 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo[4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one

The compound with the CAS number 1058447-24-7 and the product name 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo[4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound is characterized by a complex heterocyclic framework, incorporating a benzoylphenoxy moiety linked to a piperazine ring, which is further substituted with a 1,2,4-triazolo[4,3-bpyridazin-6-yl} group. Such structural motifs are often explored in the development of novel bioactive molecules.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The presence of multiple nitrogen-containing rings in this molecule not only contributes to its structural complexity but also enhances its potential for interactions with biological targets. Specifically, the 1,2,4-triazolo scaffold is known for its ability to modulate various biological pathways, making it a valuable component in the design of pharmacological agents. The piperazine moiety is another key structural element that is frequently incorporated into drug molecules due to its favorable pharmacokinetic properties and ability to engage with a wide range of biological receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzoylphenoxy group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is crucial in drug development, as it enables the optimization of pharmacological properties such as solubility, bioavailability, and target specificity. The integration of these structural features into a single molecular entity underscores the compound's significance as a building block for innovative therapeutic strategies.

Current research endeavors are focused on elucidating the biological activity of this compound and its derivatives. Preliminary studies suggest that it may exhibit potent effects on enzymes and receptors involved in inflammatory and immunomodulatory pathways. These pathways are implicated in a variety of diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting these mechanisms, the compound holds promise for developing novel treatments that address unmet medical needs.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. Modern techniques in organic chemistry have enabled the efficient construction of intricate heterocyclic frameworks like that found in 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo[4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one. Advances in catalytic processes and purification methods have significantly enhanced the yield and purity of these compounds, facilitating their exploration in preclinical studies.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for mechanistic studies. By investigating its interactions with biological targets, researchers can gain insights into the structural requirements for efficacy and selectivity. Such knowledge is essential for designing next-generation drugs that are both potent and well-tolerated by patients.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with various biological targets. These predictions guide experimental efforts by identifying key interactions that contribute to its bioactivity. By combining experimental data with computational insights, scientists can accelerate the development process and reduce the reliance on trial-and-error approaches.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating a range of conditions by optimizing its chemical structure through medicinal chemistry interventions. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical applications.

In conclusion, 2-(4-benzoylphenoxy)-1-(4-{1,2,4triazolo[4,3-bpyridazin-6-yl}piperazin-1-yl)ethan-1-one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play an important role in the development of innovative treatments for human diseases.